Cas no 878436-23-8 (2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene, 5,5'''''-dioctyl-)

2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene, 5,5'''''-dioctyl- structure
878436-23-8 structure
Product Name:2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene, 5,5'''''-dioctyl-
CAS No:878436-23-8
MF:C40H46S6
MW:719.183243274689
CID:651677
PubChem ID:71411986
Update Time:2025-04-19

2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene, 5,5'''''-dioctyl- Chemical and Physical Properties

Names and Identifiers

    • 2,2':5',2'':5'',2''':5''',2'''':5'''',2'''''-Sexithiophene, 5,5'''''-dioctyl-
    • 2-octyl-5-[5-[5-[5-[5-(5-octylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]thiophen-2-yl]thiophen-2-yl]thiophene
    • DTXSID70831560
    • 878436-23-8
    • 1~5~,6~5~-Dioctyl-1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~:5~5~,6~2~-sexithiophene
    • Inchi: 1S/C40H46S6/c1-3-5-7-9-11-13-15-29-17-19-31(41-29)33-21-23-35(43-33)37-25-27-39(45-37)40-28-26-38(46-40)36-24-22-34(44-36)32-20-18-30(42-32)16-14-12-10-8-6-4-2/h17-28H,3-16H2,1-2H3
    • InChI Key: KCVDTHVHQIBLFQ-UHFFFAOYSA-N
    • SMILES: S1C(C2=CC=C(C3=CC=C(C4=CC=C(C5=CC=C(C6=CC=C(CCCCCCCC)S6)S5)S4)S3)S2)=CC=C1CCCCCCCC

Computed Properties

  • Exact Mass: 718.19237851g/mol
  • Monoisotopic Mass: 718.19237851g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 19
  • Complexity: 786
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 16.3
  • Topological Polar Surface Area: 169Ų
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